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Compound of Interest

Compound Name: TCS 2314

Cat. No.: B1681249 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
TCS 2314 is a potent and selective small molecule antagonist of the integrin Very Late Antigen-

4 (VLA-4), also known as α4β1.[1][2][3][4] VLA-4 plays a critical role in mediating cell-cell and

cell-extracellular matrix interactions, particularly in the context of inflammation and immune

responses. It facilitates the adhesion and migration of leukocytes, such as lymphocytes and

eosinophils, to inflamed tissues by binding to its ligands, primarily Vascular Cell Adhesion

Molecule-1 (VCAM-1) on endothelial cells and the CS-1 domain of fibronectin.[5] By blocking

the VLA-4 interaction, TCS 2314 effectively inhibits the activation and recruitment of

inflammatory cells, making it a valuable tool for research in immunology, oncology, and

inflammatory diseases. With an IC50 value of 4.4 nM, TCS 2314 demonstrates high potency in

disrupting the VLA-4 signaling cascade.

These application notes provide a detailed protocol for the preparation of TCS 2314 stock

solutions in Dimethyl Sulfoxide (DMSO) and a representative protocol for its use in a cell-based

adhesion assay.

Quantitative Data Summary
The following table summarizes the key quantitative data for TCS 2314.
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Property Value Reference(s)

Molecular Weight 522.59 g/mol

Molecular Formula C₂₈H₃₄N₄O₆

CAS Number 317353-73-4

Appearance Solid

Purity ≥98%

IC₅₀ 4.4 nM for VLA-4

Solubility in DMSO up to 100 mM (52.26 mg/mL)

Storage (Solid)
-20°C for long term (months to

years)

Storage (Stock Solution)
-20°C for up to 1 month, -80°C

for up to 6 months

Signaling Pathway
TCS 2314 acts by antagonizing the VLA-4 integrin, thereby inhibiting downstream signaling

pathways that are crucial for cell adhesion and migration. The diagram below illustrates the

simplified signaling cascade initiated by VLA-4 engagement and the point of inhibition by TCS
2314.
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VLA-4 Signaling Pathway Inhibition by TCS 2314
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Caption: Inhibition of VLA-4 signaling by TCS 2314.

Experimental Protocols
Preparation of TCS 2314 Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of TCS 2314 in DMSO.

Materials:
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TCS 2314 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated micropipettes and sterile tips

Vortex mixer

Analytical balance

Procedure:

Pre-weighing Preparation: Before opening, bring the vial of TCS 2314 powder to room

temperature to prevent condensation.

Weighing: Carefully weigh out the desired amount of TCS 2314. For example, to prepare 1

mL of a 10 mM stock solution, weigh 5.23 mg of TCS 2314 (Molecular Weight = 522.59

g/mol ).

Calculation: Mass (mg) = Desired Volume (L) x Desired Concentration (mol/L) x Molecular

Weight ( g/mol ) x 1000 (mg/g)

Mass = 0.001 L x 0.010 mol/L x 522.59 g/mol x 1000 mg/g = 5.226 mg

Dissolution: Add the appropriate volume of anhydrous DMSO to the vial containing the TCS
2314 powder. For a 10 mM stock solution from 5.23 mg, add 1 mL of DMSO.

Mixing: Vortex the solution thoroughly until the TCS 2314 is completely dissolved. Gentle

warming in a 37°C water bath can aid in dissolution if necessary.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C for

short-term storage (up to 1 month) or at -80°C for long-term storage (up to 6 months).
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Representative Experimental Workflow: Cell Adhesion
Assay
This protocol provides a general workflow for a cell adhesion assay to evaluate the inhibitory

effect of TCS 2314 on VLA-4-mediated cell binding to VCAM-1.
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Workflow for VLA-4 Mediated Cell Adhesion Assay
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Caption: Workflow for a cell adhesion inhibition assay.
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Detailed Protocol:

Plate Coating:

Coat the wells of a 96-well plate with recombinant VCAM-1 (e.g., 1-10 µg/mL in PBS)

overnight at 4°C.

Wash the wells three times with PBS to remove unbound VCAM-1.

Block non-specific binding sites by incubating the wells with a blocking buffer (e.g., 1%

BSA in PBS) for 1-2 hours at room temperature.

Cell Preparation and Treatment:

Culture cells expressing VLA-4 (e.g., Jurkat T-cells, primary lymphocytes).

Harvest the cells and resuspend them in serum-free media.

Pre-incubate the cells with various concentrations of TCS 2314 (e.g., 0.1 nM to 1 µM,

prepared by diluting the DMSO stock solution in culture medium) or a vehicle control

(DMSO at the same final concentration) for 30-60 minutes at 37°C.

Adhesion Assay:

Remove the blocking buffer from the VCAM-1 coated plate and wash once with PBS.

Add the pre-treated cell suspension to each well (e.g., 5 x 10⁴ to 1 x 10⁵ cells/well).

Incubate the plate for 30-60 minutes at 37°C in a humidified incubator to allow for cell

adhesion.

Washing and Quantification:

Gently wash the wells 2-3 times with warm PBS to remove non-adherent cells.

Fix the remaining adherent cells with a suitable fixative (e.g., 4% paraformaldehyde or ice-

cold methanol).
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Stain the fixed cells with a dye such as 0.1% crystal violet for 10-20 minutes.

Wash the wells with water to remove excess stain and allow them to dry.

Solubilize the stain by adding a destaining solution (e.g., 10% acetic acid or 1% SDS).

Quantify the number of adherent cells by measuring the absorbance of the solubilized

stain at a wavelength of ~570-595 nm using a microplate reader.

Data Analysis:

Calculate the percentage of adhesion for each treatment condition relative to the vehicle

control.

Plot the percentage of adhesion against the concentration of TCS 2314 to determine the

IC₅₀ value for the inhibition of cell adhesion.

Conclusion
TCS 2314 is a highly effective VLA-4 antagonist that can be readily prepared in a DMSO stock

solution for use in a variety of in vitro and in vivo experimental models. The protocols provided

herein offer a reliable method for stock solution preparation and a representative application in

a cell adhesion assay. Researchers should optimize the specific conditions, such as cell type,

incubation times, and working concentrations of TCS 2314, for their particular experimental

setup. Proper handling and storage of the compound and its solutions are crucial to ensure its

stability and activity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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